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Compound Name: TMN355

Cat. No.: B560287

Application Notes and Protocols for TMN355

Version: 1.0

For Research Use Only. Not for use in diagnostic procedures.

Introduction

TMN355 is a potent and selective small molecule inhibitor of cyclophilin A (CypA), a ubiquitous
protein involved in protein folding, immune response, and viral infections.[1][2][3] With an IC50
value of 1.52 nM, TMN355 offers a powerful tool for studying the roles of CypA in various
cellular processes.[1][2] These application notes provide detailed protocols for the dissolution
and storage of TMN355 for use in in vitro assays, ensuring optimal performance and
reproducibility of experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of TMN355 is provided in the table
below.
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Property Value Reference
Molecular Formula C21H14CIFN20:2 [11[3]
Molecular Weight 380.8 g/mol [1][3]
Appearance White to off-white/yellow solid [41[5]

Purity =298% [1]

CAS Number 1186372-20-2 [11[3]

Solubility and Stock Solution Preparation

Proper dissolution of TMN355 is critical for accurate and reproducible experimental results.

Due to its hydrophobic nature, TMN355 is insoluble in aqueous solutions like water and

ethanol.[2] The recommended solvent for preparing stock solutions is dimethyl sulfoxide

(DMSO).
Solubility Data
Maximum
Solvent . Notes Reference
Concentration
Use of fresh,
anhydrous DMSO is
recommended as it is
31.25 - 76 mg/mL )
) hygroscopic.[2][4]
DMSO (approximately 82 - ) | [1][2][4]
Ultrasonic assistance
200 mM) )
may be required for
complete dissolution.
[4]
Water Insoluble [2]
Ethanol Insoluble [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:
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TMN355 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
Calibrated micropipettes

Vortex mixer

Optional: Sonicator water bath

Procedure:

Equilibrate Reagents: Allow the vial of TMN355 powder and the DMSO to come to room
temperature before opening to prevent condensation.

Weighing (Optional but Recommended): For precise concentration, it is advisable to weigh
the amount of TMN355 powder. However, for ease of use, many suppliers provide the
compound in pre-weighed amounts (e.g., 1 mg, 5 mg).

Calculating DMSO Volume: To prepare a 10 mM stock solution, use the following formula:
Volume of DMSO (uL) = (Mass of TMN355 (mg) / 380.8 g/mol ) * 100,000 Example: For 1
mg of TMN355, you would add 262.6 yL of DMSO.

Dissolution: a. Add the calculated volume of sterile DMSO to the vial containing the TMN355
powder. b. Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. c. Visually inspect the solution for any undissolved particulates. If
present, sonicate the vial in a water bath for 5-10 minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 L) in sterile microcentrifuge tubes.[2]

Storage and Stability

Proper storage of both the solid compound and its stock solutions is essential to maintain its

activity.
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Storage Conditions

Storage .
Form Duration Notes Reference
Temperature
Can be shipped
Solid Powder -20°C > 3-4 years at room [1112114]
temperature.
4°C 2 years [4]
Recommended
for long-term
In DMSO -80°C 1-2 years [2][4]
storage of
aliquots.
Suitable for
1 monthto 1l
-20°C shorter-term [2][4]
year
storage.

Note: Some sources advise against long-term storage of solutions and recommend using them
soon after preparation.[5]

Protocol for In Vitro Assays

TMN355 has been successfully used in a variety of cell-based assays at concentrations
typically in the micromolar to nanomolar range.[1][6][7]

General Workflow for Cell-Based Assays
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Caption: General workflow for using TMN355 in cell-based assays.

Recommended Practices for In Vitro Use

e Final DMSO Concentration: When diluting the DMSO stock solution into your aqueous cell
culture medium, ensure the final concentration of DMSO is non-toxic to your cells, typically <
0.5%.[8] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.
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e Working Concentrations: The effective concentration of TMN355 can vary depending on the
cell type and the specific assay. A dose-response experiment is recommended to determine
the optimal concentration for your system. Published studies have used concentrations
ranging from 0.1 uM to 10 pM.[1][6][7]

o Example Dilution: To achieve a final concentration of 1 uM TMN355 in 1 mL of culture
medium from a 10 mM stock:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock to 999 uL of culture
medium to get a 10 uM working solution.

o Add 100 pL of this 10 uM working solution to 900 pL of medium in your culture well for a
final concentration of 1 uM. The final DMSO concentration would be 0.01%.

Mechanism of Action: Cyclophilin A Inhibition

TMN355 exerts its effects by directly inhibiting the enzymatic activity of Cyclophilin A (CypA).[2]
[3] CypA is a peptidyl-prolyl isomerase that plays a key role in protein folding.[1] In the context
of disease, CypA is implicated in inflammatory processes and is co-opted by viruses, such as
HIV, to aid in their replication.[1] By inhibiting CypA, TMN355 can modulate these downstream
pathways.
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Caption: Simplified signaling pathway showing TMN355 inhibition of Cyclophilin A.

Safety Precautions

Handle TMN355 with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat.[9] Avoid inhalation of the powder and contact with skin and
eyes.[9] Work in a well-ventilated area or a chemical fume hood.[9] For detailed safety
information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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